Cas no 18214-55-6 (1,3-Butadiene, 2,3-bis(bromomethyl)-)

1,3-Butadiene, 2,3-bis(bromomethyl)- structure
18214-55-6 structure
Product Name:1,3-Butadiene, 2,3-bis(bromomethyl)-
CAS No:18214-55-6
MF:C6H8Br2
MW:239.935720443726
CID:96153
PubChem ID:11118150
Update Time:2025-04-18

1,3-Butadiene, 2,3-bis(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butadiene, 2,3-bis(bromomethyl)-
    • 2,3-bis(bromomethyl)buta-1,3-diene
    • OZUCUCKQZLWFON-UHFFFAOYSA-N
    • 2,3-bis (bromomethyl)-1,3-butadiene
    • DTXSID90455868
    • SCHEMBL10388583
    • 18214-55-6
    • 2,3-bis(bromomethyl)-buta-1,3-diene
    • 2,3-bis(bromomethyl)-1,3-butadiene
    • Inchi: 1S/C6H8Br2/c1-5(3-7)6(2)4-8/h1-4H2
    • InChI Key: OZUCUCKQZLWFON-UHFFFAOYSA-N
    • SMILES: BrCC(=C)C(=C)CBr

Computed Properties

  • Exact Mass: 239.89723g/mol
  • Monoisotopic Mass: 237.89928g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 91.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 3.5
  • Tautomer Count: nothing
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White solid
  • Solubility: Soluble in n-pentane and THF. It can be recrystallized from n-pentane \ n-hexane and n-hexane / ethyl acetate mixed solvents
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